Cas no 58584-91-1 (2,5,6-Trichloronicotinohydrazide)

• Product Name: 2,5,6-Trichloronicotinohydrazide
• CAS No: 58584-91-1
• MF: C₆H₄Cl₃N₃O
• MW: 240.474457740784
• CID: 4826942
• Update Time: 2025-08-03

2,5,6-Trichloronicotinohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,5,6-Trichloronicotinohydrazide

• Inchi： 1S/C6H4Cl3N3O/c7-3-1-2(6(13)12-10)4(8)11-5(3)9/h1H,10H2,(H,12,13)
• InChI Key： QBOJXAHFDMQVSV-UHFFFAOYSA-N
• SMILES： ClC1C(C(NN)=O)=CC(=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 1.9
• Topological Polar Surface Area: 68

Additional information on 2,5,6-Trichloronicotinohydrazide

Comprehensive Overview of 2,5,6-Trichloronicotinohydrazide (CAS No. 58584-91-1): Properties, Applications, and Industry Insights

2,5,6-Trichloronicotinohydrazide (CAS No. 58584-91-1) is a specialized organic compound belonging to the nicotinohydrazide derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in agrochemicals, pharmaceuticals, and material science. With the increasing demand for chlorinated nicotinamide analogs, researchers and industries are exploring its synthesis, stability, and functional properties to address modern challenges in sustainable chemistry and precision agriculture.

The molecular formula of 2,5,6-Trichloronicotinohydrazide features a trichlorinated pyridine ring coupled with a hydrazide functional group, which contributes to its reactivity and versatility. Recent studies highlight its role as a key intermediate in the development of novel crop protection agents, aligning with the global trend toward eco-friendly pest control solutions. As regulatory pressures mount against traditional pesticides, this compound offers a promising alternative due to its targeted mode of action and lower environmental persistence.

In the pharmaceutical sector, 2,5,6-Trichloronicotinohydrazide is investigated for its potential as a bioactive scaffold in drug discovery. Its structural motifs are being evaluated for antimicrobial and anti-inflammatory properties, addressing growing concerns over antibiotic resistance—a topic frequently searched in scientific and medical communities. The compound’s ability to form stable complexes with metal ions also opens doors for applications in catalysis and chelation therapy.

From a commercial perspective, the synthesis of 2,5,6-Trichloronicotinohydrazide involves multi-step processes, including chlorination and hydrazide conjugation, which require precise control to ensure high purity. Manufacturers are optimizing these methods to meet the rising demand for high-performance specialty chemicals, a trend driven by advancements in green chemistry and process automation. Analytical techniques such as HPLC and NMR are critical for quality assurance, ensuring compliance with international standards like ISO and REACH.

Environmental and safety profiles of 2,5,6-Trichloronicotinohydrazide are rigorously assessed to align with sustainable development goals (SDGs). Its biodegradability and low toxicity to non-target organisms make it a candidate for integrated pest management (IPM) systems, a hot topic among agronomists and environmentalists. Additionally, its stability under varying pH conditions enhances its suitability for formulations in diverse climates, addressing queries about climate-resilient agrochemicals.

Future research directions for 2,5,6-Trichloronicotinohydrazide include exploring its derivatives for smart materials and nanotechnology applications. With the surge in interest around functionalized nanomaterials, this compound’s ability to act as a ligand or surface modifier is under investigation. Collaborative efforts between academia and industry aim to unlock its full potential, answering frequently searched questions about next-generation chemical innovations.

In summary, 2,5,6-Trichloronicotinohydrazide (CAS No. 58584-91-1) represents a multifaceted compound with expanding relevance across multiple sectors. Its synthesis, applications, and environmental compatibility position it as a subject of ongoing scientific and industrial exploration, resonating with contemporary themes like sustainability, precision agriculture, and advanced material design.